Cas no 3058-09-1 (2,4,8,10-Tetraoxaspiro[5.5]undecane-3,9-dicarboxylicacid, 3,9-dimethyl ester)

• Product Name: 2,4,8,10-Tetraoxaspiro[5.5]undecane-3,9-dicarboxylicacid, 3,9-dimethyl ester
• CAS No: 3058-09-1
• MF: C₁₁H₁₆O₈
• MW: 276.239944458008
• CID: 309490
• PubChem ID: 240833
• Update Time: 2025-04-19

2,4,8,10-Tetraoxaspiro[5.5]undecane-3,9-dicarboxylicacid, 3,9-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxaspiro[5.5]undecane-3,9-dicarboxylicacid, 3,9-dimethyl ester
• 2,4,8,10-Tetraoxa-spiro[5.5]undecan-3,9-dicarbonsaeure-dimethylester
• 2,4,8,10-tetraoxa-spiro[5.5]undecane-3,9-dicarboxylic acid dimethyl ester
• AC1L6624
• AC1Q5ZM4
• AG-F-00883
• AR-1I5447
• CTK4G5451
• NSC47618
• SureCN9679297
• NSC-47618
• 3058-09-1
• dimethyl 2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-dicarboxylate
• SCHEMBL9679297
• DTXSID20286788

• Inchi： 1S/C11H16O8/c1-14-7(12)9-16-3-11(4-17-9)5-18-10(19-6-11)8(13)15-2/h9-10H,3-6H2,1-2H3
• InChI Key： KVTIIRWSQVXMGO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)OCC2(COC(C(=O)OC)OC2)C1

Computed Properties

• Exact Mass: 276.08448
• Monoisotopic Mass: 276.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.52
• LogP: -0.93540